5-(Morpholin-4-ylmethyl)-3-[(Z)-(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one;hydrochloride

• CAS No.: 3759-92-0
• Product Name: 5-(Morpholin-4-ylmethyl)-3-[(Z)-(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one;hydrochloride
• Molecular Formula: C13H17ClN4O6
• Molecular Weight: 360.75 g/mol
• IUPAC Name: (5S)-5-(morpholin-4-ylmethyl)-3-[(Z)-(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one;hydrochloride
• Standard InChI: InChI=1S/C13H16N4O6.ClH/c18-13-16(14-7-10-1-2-12(22-10)17(19)20)9-11(23-13)8-15-3-5-21-6-4-15;/h1-2,7,11H,3-6,8-9H2;1H/b14-7-;/t11-;/m0./s1
• Standard InChIKey: YVQVOQKFMFRVGR-VGOFMYFVSA-N
• Isomeric SMILES: C1COCCN1C[C@H]2CN(C(=O)O2)/N=C\C3=CC=C(O3)[N+](=O)[O-].Cl
• SMILES: C1COCCN1CC2CN(C(=O)O2)N=CC3=CC=C(O3)[N+](=O)[O-].Cl
• Canonical SMILES: C1COCCN1CC2CN(C(=O)O2)N=CC3=CC=C(O3)[N+](=O)[O-].Cl
• Appearance: Solid powder
• Description: Furaltadone is a nitrofuran antibiotic that is effective against bacterial infections in birds when added to feed or drinking water.; Levofuraltadone is the L enantiomer of furaltadone, a nitrofuran antibiotic that is effective against bacterial infections in birds when added to feed or drinking water. Levofuraltadone has been used to treat Trypanosoma cruzi infection in Chagas' disease.; Furaltadone is an oxazolidinone that is 1,3-oxazolidin-2-one substituted at position 1 by a (5-nitro-2-furyl)methylene]amino group and at position 5 by a morpholin-4-ylmethyl group. An antibacterial formerly used oraly but withdrawn due to toxicity, it is used topically (as the hydrochloride salt) for treatment of ear disorders. It has a role as an antibacterial drug. It is a C-nitro compound, a member of furans, a member of morpholines and an oxazolidinone.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 3759-92-0 (mono-hydrochloride)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Altabactin; furaltadon; furaltadon hydrochloride, (S)-isomer; furaltadon monohydrochloride; furaltadon monohydrochloride, (S)-isomer; furaltadon, (S)-isomer; furaltadone; Furazolin; levofuraltodone; NF 602; NF 902
• Reference: 1: Iglesias R, Paramá A, Alvarez MF, Leiro J, Sanmartín ML. Antiprotozoals effective in vitro against the scuticociliate fish pathogen Philasterides dicentrarchi. Dis Aquat Organ. 2002 Jun 3;49(3):191-7. PubMed PMID: 12113305.; 2: Eleazer TH, Bierer BW. Furaltadone hydrochloride in treatment of avian vibrionic hepatitis and chronic respiratory disease complex in chickens. Poult Sci. 1967 Jul;46(4):819-22. PubMed PMID: 6064476.
• PubChem Compound: 6321391
• Last Modified: Nov 11 2021